Cas no 2161620-00-2 (benzyl N-(1-hydroxyhexan-3-yl)carbamate)

• Product Name: benzyl N-(1-hydroxyhexan-3-yl)carbamate
• CAS No: 2161620-00-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 5834863
• PubChem ID: 165938793
• Update Time: 2025-05-24

benzyl N-(1-hydroxyhexan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2161620-00-2
• EN300-7312682
• benzyl N-(1-hydroxyhexan-3-yl)carbamate

• Inchi： 1S/C14H21NO3/c1-2-6-13(9-10-16)15-14(17)18-11-12-7-4-3-5-8-12/h3-5,7-8,13,16H,2,6,9-11H2,1H3,(H,15,17)
• InChI Key： FKAKJRFCESXKKG-UHFFFAOYSA-N
• SMILES： OCCC(CCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1-hydroxyhexan-3-yl)carbamate

Benzyl N-(1-hydroxyhexan-3-yl)carbamate (CAS No. 2161620-00-2): An Overview of Its Properties, Applications, and Recent Research

Benzyl N-(1-hydroxyhexan-3-yl)carbamate (CAS No. 2161620-00-2) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structural features, which include a benzyl group, a carbamate functional group, and a hydroxyl-substituted hexyl chain. These structural elements contribute to its diverse chemical properties and potential biological activities.

The benzyl N-(1-hydroxyhexan-3-yl)carbamate molecule is of particular interest due to its potential as a prodrug or drug delivery system. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the carbamate group in benzyl N-(1-hydroxyhexan-3-yl)carbamate makes it an excellent candidate for prodrug design, as the carbamate can be hydrolyzed to release the active drug moiety under physiological conditions.

Recent research has highlighted the importance of benzyl N-(1-hydroxyhexan-3-yl)carbamate in various therapeutic applications. For instance, studies have shown that this compound can enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. Additionally, the hydroxyl group in the hexyl chain can form hydrogen bonds with biological macromolecules, enhancing the compound's interactions with target sites.

In the context of drug delivery systems, benzyl N-(1-hydroxyhexan-3-yl)carbamate has been explored for its ability to modulate drug release profiles. By incorporating this compound into polymeric carriers or nanoparticles, researchers have been able to achieve controlled and sustained drug release, which is crucial for optimizing treatment outcomes and reducing side effects.

Furthermore, benzyl N-(1-hydroxyhexan-3-yl)carbamate has shown promise in the development of novel antimicrobial agents. The combination of the benzyl group and the hydroxyl-substituted hexyl chain provides a unique set of properties that can disrupt bacterial cell membranes and inhibit microbial growth. This makes it a valuable candidate for addressing the growing challenge of antibiotic resistance.

The synthesis of benzyl N-(1-hydroxyhexan-3-yl)carbamate involves several well-established chemical reactions. Typically, it is prepared by reacting benzyl chloroformate with 1-amino-3-hydroxyhexane in the presence of a base such as triethylamine. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, benzyl N-(1-hydroxyhexan-3-yl)carbamate is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care to avoid skin contact and inhalation, as it may cause irritation or allergic reactions in sensitive individuals. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

The market demand for benzyl N-(1-hydroxyhexan-3-yl)carbamate is expected to grow due to its wide range of applications in pharmaceuticals and materials science. Pharmaceutical companies are increasingly investing in research and development to discover new uses for this compound, particularly in areas such as cancer therapy, neurodegenerative diseases, and infectious diseases.

In conclusion, benzyl N-(1-hydroxyhexan-3-yl)carbamate (CAS No. 2161620-00-2) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for prodrug design, drug delivery systems, and antimicrobial agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.